2,4-Dichlorophenol
2,4-Dichlorophenol
2,4-dichlorophenol is a colorless crystalline solid with a medicinal odor. Melting point 45 °C. Sinks in water. Strong irritant to tissues; toxic by ingestion.
2,4-dichlorophenol is a dichlorophenol that is phenol carrying chloro substituents at positions 2 and 4.
2,4-Dichlorophenol is a chlorinated organic chemical due to environmental exposure, that can be detected in breast milk. The free species of phenols and chlorinated organic appear to be most prevalent in milk (A11269).
2,4-dichlorophenol is a dichlorophenol that is phenol carrying chloro substituents at positions 2 and 4.
2,4-Dichlorophenol is a chlorinated organic chemical due to environmental exposure, that can be detected in breast milk. The free species of phenols and chlorinated organic appear to be most prevalent in milk (A11269).
Brand Name:
Vulcanchem
CAS No.:
120-83-2
VCID:
VC21124621
InChI:
InChI=1S/C6H4Cl2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
SMILES:
C1=CC(=C(C=C1Cl)Cl)O
Molecular Formula:
C6H4Cl2O
Molecular Weight:
163.00 g/mol
2,4-Dichlorophenol
CAS No.: 120-83-2
Cat. No.: VC21124621
Molecular Formula: C6H4Cl2O
Molecular Weight: 163.00 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,4-dichlorophenol is a colorless crystalline solid with a medicinal odor. Melting point 45 °C. Sinks in water. Strong irritant to tissues; toxic by ingestion. 2,4-dichlorophenol is a dichlorophenol that is phenol carrying chloro substituents at positions 2 and 4. 2,4-Dichlorophenol is a chlorinated organic chemical due to environmental exposure, that can be detected in breast milk. The free species of phenols and chlorinated organic appear to be most prevalent in milk (A11269). |
|---|---|
| CAS No. | 120-83-2 |
| Molecular Formula | C6H4Cl2O |
| Molecular Weight | 163.00 g/mol |
| IUPAC Name | 2,4-dichlorophenol |
| Standard InChI | InChI=1S/C6H4Cl2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H |
| Standard InChI Key | HFZWRUODUSTPEG-UHFFFAOYSA-N |
| Impurities | Technical grade contains 2,6-dichlorophenol (8.0%) ... Chlorinated 2-phenoxyphenols, chlorinated diphenyl ethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/ |
| SMILES | C1=CC(=C(C=C1Cl)Cl)O |
| Canonical SMILES | C1=CC(=C(C=C1Cl)Cl)O |
| Boiling Point | 410 °F at 760 mmHg (NTP, 1992) 210 °C 210.0 °C |
| Colorform | COLORLESS CRYSTALS OR NEEDLES Hexagonal needles from benzene White ... solid Pale yellow solid |
| Flash Point | 237 °F (NTP, 1992) 113 °C 200 °F (open cup); 237 °F (closed cup) 237 °F (114 °C) (open cup) 113 °C o.c. |
| Melting Point | 113 °F (NTP, 1992) 45 °C 45.0 °C |
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